Cas no 2640835-37-4 (5-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}thiophene-2-carboxamide
• CAS No: 2640835-37-4
• MF: C₁₅H₁₄ClN₃OS₂
• MW: 351.87415933609
• CID: 5340782
• PubChem ID: 155801053
• Update Time: 2025-07-20

5-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040700628
• 5-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}thiophene-2-carboxamide
• 2640835-37-4
• F6520-5224
• 5-Chloro-N-[2-[5-(1-methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]-2-thiophenecarboxamide

• Inchi： 1S/C15H14ClN3OS2/c1-19-9-10(8-18-19)12-3-2-11(21-12)6-7-17-15(20)13-4-5-14(16)22-13/h2-5,8-9H,6-7H2,1H3,(H,17,20)
• InChI Key： HRNGXEJAJNJPSG-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2SC(C3=CN(C)N=C3)=CC=2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 351.0266821g/mol
• Monoisotopic Mass: 351.0266821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.7±50.0 °C(Predicted)
• pka: 13.85±0.46(Predicted)

Additional information on 5-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}thiophene-2-carboxamide

Research Briefing on 5-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}thiophene-2-carboxamide (CAS: 2640835-37-4)

In recent years, the compound 5-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}thiophene-2-carboxamide (CAS: 2640835-37-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiophene and pyrazole moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}thiophene-2-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the chloro-substituted thiophene and the methylpyrazole group, contribute to its unique pharmacological properties, making it a subject of intense research.

One of the key areas of investigation for this compound is its role as a modulator of specific biological pathways. Preliminary studies suggest that it exhibits potent activity against certain kinase targets, which are often implicated in cancer and inflammatory diseases. For instance, in vitro assays have demonstrated its ability to inhibit the proliferation of cancer cell lines at low micromolar concentrations, highlighting its potential as a lead compound for oncology drug development.

Further research has explored the compound's pharmacokinetic and pharmacodynamic properties. Recent findings indicate that it possesses favorable bioavailability and metabolic stability, which are essential for its progression into preclinical and clinical trials. Additionally, molecular docking studies have provided insights into its binding interactions with target proteins, offering a structural basis for further optimization.

In conclusion, 5-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}thiophene-2-carboxamide represents a promising candidate for therapeutic development. Its unique chemical structure and biological activity profile warrant continued investigation, particularly in the context of targeted therapies for cancer and other diseases. Future research should focus on advancing its preclinical evaluation and exploring its potential in combination therapies.